Cas no 1512327-13-7 (2-Hexanol, 3-(aminomethyl)-)

• Product Name: 2-Hexanol, 3-(aminomethyl)-
• CAS No: 1512327-13-7
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 5284576
• Update Time: 2025-06-12

2-Hexanol, 3-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanol, 3-(aminomethyl)-

• Inchi： 1S/C7H17NO/c1-3-4-7(5-8)6(2)9/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： NSDNPCSORSHNPT-UHFFFAOYSA-N
• SMILES： CC(O)C(CN)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-Hexanol, 3-(aminomethyl)-

Introduction to 2-Hexanol, 3-(aminomethyl)- (CAS No. 1512327-13-7)

2-Hexanol, 3-(aminomethyl)-, identified by its Chemical Abstracts Service (CAS) number 1512327-13-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by a hexyl chain with an aminomethyl substituent at the third carbon position, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The unique structural features of this compound make it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry where precise molecular architecture is crucial for biological activity.

The chemical structure of 2-Hexanol, 3-(aminomethyl)- consists of a six-carbon alcohol backbone with an amine group attached to the third carbon. This configuration imparts both hydrophilic and hydrophobic properties, making it an interesting candidate for various biochemical interactions. The presence of the aminomethyl group (-CH₂NH₂) allows for further functionalization, enabling the synthesis of polymers, surfactants, and other derivatives that could have applications in material science and biotechnology.

In recent years, there has been growing interest in the use of 2-Hexanol, 3-(aminomethyl)- as a building block in drug discovery. Its ability to undergo various chemical reactions, such as nucleophilic substitution and condensation reactions, makes it a valuable precursor for the synthesis of pharmacologically active compounds. For instance, researchers have explored its potential in the development of novel antimicrobial agents and chelating ligands for metal-based therapeutics. The flexibility of its structure allows chemists to modify specific regions while retaining key functional groups necessary for biological activity.

One of the most compelling aspects of 2-Hexanol, 3-(aminomethyl)- is its role in peptide mimetics and peptidomimetic drugs. Peptides are essential biomolecules involved in numerous physiological processes, but their use as therapeutics is often limited by stability issues and poor bioavailability. By incorporating 2-Hexanol, 3-(aminomethyl)- into peptide-like structures, scientists can enhance stability and improve pharmacokinetic properties. This approach has been particularly promising in the development of protease inhibitors and growth factor mimetics.

The compound's utility extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural motifs are found in various herbicides and fungicides, where the aminomethyl group contributes to binding interactions with biological targets. Additionally, 2-Hexanol, 3-(aminomethyl)- has been investigated as a component in corrosion inhibitors due to its ability to form stable complexes with metal surfaces.

Recent advancements in synthetic methodologies have further expanded the applications of 2-Hexanol, 3-(aminomethyl)-. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled precise control over molecular architecture, allowing for the creation of enantiomerically pure derivatives with enhanced biological activity. These methods are particularly important in drug development, where stereochemistry can significantly influence efficacy and safety profiles.

In conclusion,2-Hexanol, 3-(aminomethyl)- (CAS No. 1512327-13-7) is a multifaceted compound with broad applications across multiple industries. Its unique structural features make it an invaluable intermediate in organic synthesis and a promising candidate for developing new drugs and materials. As research continues to uncover new methodologies and applications,2-Hexanol, 3-(aminomethyl)- is poised to play an even greater role in advancing scientific and industrial innovation.